Cas no 2248267-87-8 (4-(2-Chloro-6-fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid)

• Product Name: 4-(2-Chloro-6-fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid
• CAS No: 2248267-87-8
• MF: C₁₀H₈ClFN₂O₃
• MW: 258.633524894714
• CID: 6601959
• PubChem ID: 137938743
• Update Time: 2025-11-01

4-(2-Chloro-6-fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6512094
• 2248267-87-8
• 4-(2-Chloro-6-fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid

• Inchi： 1S/C10H8ClFN2O3/c11-5-2-1-3-6(12)7(5)10(8(15)16)4-13-9(17)14-10/h1-3H,4H2,(H,15,16)(H2,13,14,17)
• InChI Key： QOICBVIMAFIGMM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1(C(=O)O)CNC(N1)=O)F

Computed Properties

• Exact Mass: 258.0207480g/mol
• Monoisotopic Mass: 258.0207480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.4Ų

Additional information on 4-(2-Chloro-6-fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid

Research Brief on 4-(2-Chloro-6-fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid (CAS: 2248267-87-8)

4-(2-Chloro-6-fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid (CAS: 2248267-87-8) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique imidazolidine core and chloro-fluorophenyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, making it a subject of interest for drug discovery and development.

The primary objective of recent research has been to elucidate the pharmacological properties and mechanisms of action of this compound. Investigations have revealed that 4-(2-Chloro-6-fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid exhibits notable activity as a modulator of specific biological targets, including enzymes and receptors implicated in inflammatory and metabolic disorders. Its structural features suggest potential as a scaffold for further derivatization to enhance potency and selectivity.

Methodologically, recent studies have employed a combination of synthetic chemistry, in vitro assays, and computational modeling to explore the compound's properties. Synthetic routes have been optimized to improve yield and purity, while high-throughput screening has been utilized to assess its interaction with various biological targets. Computational studies, including molecular docking and dynamics simulations, have provided insights into its binding modes and potential therapeutic applications.

Key findings from these studies indicate that 4-(2-Chloro-6-fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid demonstrates significant inhibitory effects on specific enzymes involved in disease pathways. For instance, it has shown potent activity against certain kinases and proteases, suggesting its utility in treating conditions such as cancer and autoimmune diseases. Additionally, its pharmacokinetic profile, including solubility and metabolic stability, has been evaluated to assess its suitability as a drug candidate.

In conclusion, 4-(2-Chloro-6-fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid represents a promising lead compound for further drug development. Its unique chemical structure and demonstrated biological activity make it a valuable candidate for therapeutic innovation. Future research should focus on in vivo studies to validate its efficacy and safety, as well as further structural modifications to optimize its pharmacological properties. This compound holds considerable potential to address unmet medical needs in various disease areas.